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Compound of Interest

Compound Name: AZD8309

Cat. No.: B1666239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZD8309 is a potent and orally bioavailable antagonist of the chemokine receptor CXCR2,

which plays a crucial role in mediating the transmigration of neutrophils to sites of inflammation.

As a key regulator of neutrophil activity, AZD8309 is a valuable tool for studying a range of

inflammatory diseases. Accurate and reproducible experimental results using AZD8309 hinge

on the correct preparation, storage, and handling of its solutions. Dimethyl sulfoxide (DMSO) is

the recommended solvent for preparing stock solutions of AZD8309 for in vitro studies. These

application notes provide detailed information on the solubility and stability of AZD8309 in

DMSO, along with protocols for its preparation and storage.

Physicochemical Properties of AZD8309
Property Value

Molecular Formula C₁₅H₁₄F₂N₄O₂S₂

Molecular Weight 384.42 g/mol

Appearance White to off-white solid

Purity >98%

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1666239?utm_src=pdf-interest
https://www.benchchem.com/product/b1666239?utm_src=pdf-body
https://www.benchchem.com/product/b1666239?utm_src=pdf-body
https://www.benchchem.com/product/b1666239?utm_src=pdf-body
https://www.benchchem.com/product/b1666239?utm_src=pdf-body
https://www.benchchem.com/product/b1666239?utm_src=pdf-body
https://www.benchchem.com/product/b1666239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility of AZD8309 in DMSO
AZD8309 exhibits good solubility in DMSO, making it a suitable solvent for the preparation of

high-concentration stock solutions for in vitro experiments. It is crucial to use anhydrous or

newly opened DMSO to achieve maximum solubility, as DMSO is hygroscopic and absorbed

water can affect solubility.

Solvent Concentration Method

DMSO 50 mg/mL (130.07 mM)
Ultrasonic assistance may be

required.[1]

DMSO 65 mg/mL (169.09 mM) Sonication is recommended.[2]

Experimental Protocol: Determination of AZD8309
Solubility in DMSO (Kinetic Method)
This protocol outlines a method for determining the kinetic solubility of AZD8309 in DMSO,

followed by dilution in an aqueous buffer, which is a common scenario for in vitro assays.

Materials:

AZD8309 powder

Anhydrous DMSO

Phosphate-buffered saline (PBS), pH 7.4

2 mL clear glass vials

Analytical balance

Vortex mixer

Sonicator bath

Nephelometer or a plate reader with turbidity measurement capabilities
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Procedure:

Preparation of Stock Solution:

Accurately weigh a precise amount of AZD8309 powder.

Dissolve the powder in anhydrous DMSO to prepare a high-concentration stock solution

(e.g., 100 mM).

Use a vortex mixer and sonication to ensure complete dissolution.

Serial Dilution:

Perform a serial dilution of the AZD8309 stock solution in DMSO to create a range of

concentrations (e.g., 50 mM, 25 mM, 12.5 mM, etc.).

Aqueous Dilution:

Add a small, precise volume of each DMSO dilution to a larger, known volume of PBS (pH

7.4) in a clear glass vial or a 96-well plate. A typical dilution factor is 1:100 (e.g., 2 µL of

DMSO stock into 198 µL of PBS).

Mix thoroughly.

Equilibration and Measurement:

Allow the solutions to equilibrate at room temperature for a set period (e.g., 2 hours),

protected from light.

Measure the turbidity of each solution using a nephelometer or a plate reader.

Data Analysis:

Plot the turbidity reading against the compound concentration.

The concentration at which a significant increase in turbidity is observed is considered the

kinetic solubility limit in the final aqueous solution.
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Stability of AZD8309 in DMSO
Proper storage of AZD8309 stock solutions in DMSO is critical to maintain the compound's

integrity and ensure the reliability of experimental data. Factors such as temperature, light

exposure, and freeze-thaw cycles can impact stability.

Storage Condition Duration Recommendations

-20°C 1 month
Sealed storage, away from

moisture and light.[3]

-80°C 6 months
Sealed storage, away from

moisture and light.[3]

0 - 4°C Short term (days to weeks) For frequent use.[2]

To avoid degradation, it is highly recommended to prepare single-use aliquots of the stock

solution. This practice minimizes the number of freeze-thaw cycles the solution is subjected to.

Experimental Protocol: Assessment of AZD8309
Stability in DMSO by HPLC
This protocol describes a method to assess the stability of AZD8309 in a DMSO stock solution

over time using High-Performance Liquid Chromatography (HPLC).

Materials:

AZD8309 stock solution in DMSO (e.g., 10 mM)

HPLC-grade acetonitrile (ACN)

HPLC-grade water

Formic acid

HPLC system with a UV detector

C18 HPLC column
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Autosampler vials

Procedure:

Sample Preparation (Time Zero):

Dilute a small aliquot of the freshly prepared AZD8309 DMSO stock solution with a

suitable mobile phase (e.g., 50:50 ACN:water with 0.1% formic acid) to a final

concentration suitable for HPLC analysis (e.g., 10 µM).

Transfer the diluted sample to an autosampler vial. This is your T₀ sample.

Incubation:

Store the remaining stock solution under the desired test conditions (e.g., -20°C, 4°C,

room temperature).

Protect the solution from light.

Time-Point Analysis:

At predetermined time points (e.g., 1, 3, 7, 14, and 30 days), thaw an aliquot of the stored

stock solution (if frozen).

Prepare a diluted sample for HPLC analysis as described in step 1.

HPLC Analysis:

Inject the samples onto the HPLC system.

Use a suitable gradient elution method to separate AZD8309 from any potential

degradation products.

Monitor the elution profile using a UV detector at the wavelength of maximum absorbance

for AZD8309.

Data Analysis:
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Integrate the peak area of the AZD8309 peak in the chromatograms for each time point.

Calculate the percentage of AZD8309 remaining at each time point relative to the T₀

sample.

A decrease in the peak area of AZD8309 over time indicates degradation. The

appearance of new peaks suggests the formation of degradation products.

Protocols for Preparation of AZD8309 Stock and
Working Solutions
Preparation of a 10 mM Stock Solution in DMSO
Materials:

AZD8309 (MW: 384.42 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Sonicator

Procedure:

Weighing: Accurately weigh 3.84 mg of AZD8309 powder and transfer it to a sterile vial.

Dissolving: Add 1 mL of anhydrous DMSO to the vial.

Solubilization: Vortex the solution thoroughly. If necessary, briefly sonicate the vial in a water

bath to ensure complete dissolution.

Aliquoting and Storage: Dispense the 10 mM stock solution into single-use, light-protected

aliquots and store at -20°C or -80°C.
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Preparation of Working Solutions for Cell-Based Assays
Materials:

10 mM AZD8309 stock solution in DMSO

Pre-warmed cell culture medium

Sterile pipette tips and tubes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM AZD8309 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentrations.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Mixing: Gently mix the final working solution before adding it to the cell cultures.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: CXCR2 Signaling Pathway and the inhibitory action of AZD8309.
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Experimental Workflow for AZD8309 In Vitro Assay
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Caption: General workflow for in vitro experiments using AZD8309.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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